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Compound of Interest

Compound Name: Bicalutamide-d5

Cat. No.: B15137100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available

Bicalutamide-d5 reference standards, their characterization, and their application in analytical

methodologies. Bicalutamide-d5, a deuterated analog of the non-steroidal antiandrogen

Bicalutamide, serves as an ideal internal standard for quantitative bioanalytical assays,

particularly those employing mass spectrometry. Its use ensures high accuracy and precision in

the determination of Bicalutamide levels in complex biological matrices.

Commercial Availability
Bicalutamide-d5 is available from several specialized chemical suppliers that provide

reference standards for the pharmaceutical industry and research institutions. While a

comprehensive list is beyond the scope of this guide, prominent suppliers include:

Acanthus Research

Cleanchem

Pharmaffiliates

It is recommended to contact these or other reputable suppliers directly to obtain the most

current product specifications, pricing, and availability.
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Product Specifications
A Certificate of Analysis (CoA) accompanies each reference standard, providing crucial

information about its quality and purity. The following table summarizes typical specifications for

a Bicalutamide-d5 reference standard.

Parameter Typical Specification Method of Analysis

Chemical Name

N-(4-Cyano-3-

(trifluoromethyl)phenyl)-3-((4-

fluorophenyl)sulfonyl)-2-

hydroxy-2-(methyl-

d3)propanamide-d2

-

Molecular Formula C₁₈H₉D₅F₄N₂O₄S Mass Spectrometry

Molecular Weight Approximately 435.4 g/mol Mass Spectrometry

CAS Number 2140305-19-5[1] -

Appearance White to off-white solid Visual Inspection

Chemical Purity ≥98% HPLC[2][3][4]

Isotopic Purity ≥98% Deuterium incorporation Mass Spectrometry, NMR[5]

Identity Conforms to the structure ¹H-NMR, Mass Spectrometry

Solubility
Soluble in DMSO, Methanol,

Acetonitrile
-

Experimental Protocols
The characterization of a Bicalutamide-d5 reference standard involves rigorous analytical

testing to confirm its identity, purity, and isotopic enrichment. The following are detailed

methodologies for key experiments.

Identity Confirmation by ¹H-NMR and Mass
Spectrometry
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Objective: To confirm the chemical structure of Bicalutamide-d5 and determine its molecular

weight.

¹H-NMR Spectroscopy Protocol:

Sample Preparation: Dissolve 5-10 mg of the Bicalutamide-d5 standard in a suitable

deuterated solvent (e.g., DMSO-d6 or CDCl₃).

Instrumentation: A 400 MHz or higher NMR spectrometer.

Data Acquisition: Acquire the ¹H-NMR spectrum. The spectrum is expected to be consistent

with the structure of Bicalutamide, with the key difference being the absence or significant

reduction of the signal corresponding to the deuterated methyl group.

Data Analysis: Compare the obtained spectrum with that of a non-deuterated Bicalutamide

standard to confirm the position of deuterium labeling.

Mass Spectrometry Protocol:

Sample Preparation: Prepare a dilute solution of the Bicalutamide-d5 standard in an

appropriate solvent (e.g., acetonitrile/water).

Instrumentation: A high-resolution mass spectrometer (HRMS) such as a Q-TOF or Orbitrap,

or a triple quadrupole mass spectrometer.

Ionization: Use electrospray ionization (ESI) in either positive or negative ion mode.

Data Acquisition: Acquire the full scan mass spectrum.

Data Analysis: Determine the monoisotopic mass of the parent ion and compare it to the

theoretical mass of Bicalutamide-d5.

Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)
Objective: To determine the chemical purity of the Bicalutamide-d5 reference standard and to

identify and quantify any impurities.[2][3][4]
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HPLC Protocol:

Instrumentation: A standard HPLC system with a UV detector.

Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water or a suitable buffer

(e.g., phosphate buffer). A common mobile phase is a mixture of acetonitrile and water

(90:10 v/v).[2]

Flow Rate: 1.0 mL/min.

Detection Wavelength: 270 nm.[2][4]

Injection Volume: 10-20 µL.

Sample Preparation: Prepare a stock solution of Bicalutamide-d5 in the mobile phase or a

suitable solvent at a known concentration (e.g., 1 mg/mL). Further dilute to a working

concentration (e.g., 100 µg/mL).

Data Analysis: Calculate the area percentage of the main peak relative to the total peak area

to determine the purity.

Isotopic Enrichment Determination by Mass
Spectrometry and NMR
Objective: To determine the percentage of deuterium incorporation in the Bicalutamide-d5
standard.[5]

Mass Spectrometry Protocol:

Instrumentation: A high-resolution mass spectrometer (HRMS).

Data Acquisition: Acquire a high-resolution mass spectrum of the molecular ion region.

Data Analysis: Measure the relative intensities of the isotopic peaks (M, M+1, M+2, etc.) for

both the deuterated standard and a non-deuterated Bicalutamide reference. The isotopic
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distribution of the deuterated standard will be shifted by the number of deuterium atoms.

Calculate the percentage of the d5 species relative to all isotopic variants (d0 to d4).

NMR Protocol:

Instrumentation: A high-field NMR spectrometer equipped for both ¹H and ²H detection.

¹H NMR: Acquire a quantitative ¹H-NMR spectrum. The integral of the residual proton signal

at the deuterated position relative to a non-deuterated position will give an indication of the

isotopic enrichment.

²H NMR: Acquire a quantitative ²H-NMR spectrum. The presence of a signal at the chemical

shift corresponding to the deuterated position confirms the labeling.

Application in a Bioanalytical Method: Quantification of
Bicalutamide in Human Plasma by LC-MS/MS
Objective: To demonstrate the use of Bicalutamide-d5 as an internal standard for the accurate

quantification of Bicalutamide in a biological matrix.

LC-MS/MS Protocol:

Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 10 µL of Bicalutamide-d5 internal standard working

solution (e.g., at 1 µg/mL).

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC Conditions:
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Column: C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm).

Mobile Phase: Gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

MS/MS Conditions:

Instrumentation: A triple quadrupole mass spectrometer.

Ionization: ESI in positive or negative ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Bicalutamide: e.g., m/z 431.1 → 255.1

Bicalutamide-d5 (IS): e.g., m/z 436.1 → 260.1

Calibration and Quantification:

Prepare a calibration curve by spiking known concentrations of Bicalutamide into blank

plasma and processing as described above.

Plot the peak area ratio of Bicalutamide to Bicalutamide-d5 against the concentration of

Bicalutamide.

Determine the concentration of Bicalutamide in unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations

Sample Preparation HPLC Analysis Data Analysis

Weigh Bicalutamide-d5 Dissolve in Solvent Dilute to Working Conc. Inject into HPLC Chromatographic Separation UV Detection (270 nm) Integrate Peak Areas Calculate % Purity

Click to download full resolution via product page
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Caption: Workflow for HPLC Purity Analysis of Bicalutamide-d5.
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Caption: Bioanalytical Workflow for Bicalutamide Quantification.
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Caption: Isotopic Enrichment Determination Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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